Cas no 141573-95-7 (3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester)

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester structure
141573-95-7 structure
Product Name:3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester
CAS No:141573-95-7
MF:C8H10F2N2O2
MW:204.174008846283
MDL:MFCD12022341
CID:64676
PubChem ID:11644126
Update Time:2025-04-18

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
    • 3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester
    • ethyl 3-(difluoromethyl)-1-methylpyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid,3-(difluoromethyl)-1-methyl-,ethyl ester
    • 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-carboxylic acid ethyl ester
    • 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid ethylester
    • ethyl 1-methyl-3-difluoromethyl-pyrazole-4-carboxylate
    • 3-Difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-methyl-, ethyl ester
    • 1H-Pyrazole-4-carboxylicacid, 3-(difluoromethyl)-1-methyl-, ethyl ester
    • DFMMP
    • PubChem16963
    • C8H10F2N2O2
    • Ethyl 3-(difluoromethyl)-1-methyl-pyrazole-4-carboxylate
    • MRQQMVMIANXDKC-UHFFFAOYSA-N
    • 6883AA
    • RP
    • ethyl 3-difluoromethyl-1-methyl-1H-pyrazol-4-ylcarboxylate
    • DTXSID00469916
    • Z1269167005
    • AMY6827
    • SB85462
    • SCHEMBL19186
    • Ethyl 3-difluoromethyl-1-methyl-4-pyrazole carboxylate
    • Ethyl3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
    • SY020256
    • NS00003810
    • E1191
    • EC 619-510-5
    • CS-0042793
    • A851863
    • 141573-95-7
    • AC-27622
    • J-512394
    • CHEMBL4946484
    • MFCD12022341
    • Ethyl 3-(Difluoromethyl)-1-methyl-4-pyrazolecarboxylate
    • AKOS015898080
    • DS-6921
    • FT-0743703
    • Ethyl 3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylate
    • EN300-219051
    • DB-063382
    • MDL： MFCD12022341
    • Inchi： 1S/C8H10F2N2O2/c1-3-14-8(13)5-4-12(2)11-6(5)7(9)10/h4,7H,3H2,1-2H3
    • InChI Key： MRQQMVMIANXDKC-UHFFFAOYSA-N
    • SMILES： FC(C1C(C(=O)OCC)=CN(C)N=1)F

Computed Properties

  • Exact Mass: 204.07100
  • Monoisotopic Mass: 204.07103389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.307
  • Boiling Point: 288.448℃ at 760 mmHg
  • Flash Point: 128.249 °C
  • Refractive Index: 1.494
  • PSA: 44.12000
  • LogP: 1.53440

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Security Information

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Pricemore >>

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abcr
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abcr
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3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Production Method

Production Method 1

1086400-66-9 1086400-66-9
2101192-26-9 2101192-26-9
141573-95-7 141573-95-7
851725-98-9 851725-98-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 - 10 h, -20 °C
Reference
Toward Continuous-Flow Synthesis of Biologically Interesting Pyrazole Derivatives
Das, Amrita; Ishitani, Haruro; Kobayashi, Shu, Advanced Synthesis & Catalysis, 2019, 361(22), 5127-5132

Production Method 2

151733-96-9 151733-96-9
141573-95-7 141573-95-7
851725-98-9 851725-98-9
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dimethylformamide ;  10 min, 200 psi, 120 °C
Reference
Synthesis of Celecoxib, Mavacoxib, SC-560, Fluxapyroxad, and Bixafen Enabled by Continuous Flow Reaction Modules
Britton, Joshua; Jamison, Timothy F., European Journal of Organic Chemistry, 2017, 2017(44), 6566-6574

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Raw materials

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Preparation Products

3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester Suppliers

Amadis Chemical Company Limited
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(CAS:141573-95-7)3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester
Order Number:A851863
Stock Status:in Stock
Quantity:100.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:37
Price ($):260.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:141573-95-7)3-二氟甲基-1-甲基吡唑-4-甲酸乙酯
Order Number:LE25838347
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com

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Amadis Chemical Company Limited
(CAS:141573-95-7)3-Difluoromethyl-1-methylpyrazole-4-carboxylic Acid Ethyl Ester
A851863
Purity:99%
Quantity:100.0g
Price ($):260.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:141573-95-7)3-二氟甲基-1-甲基吡唑-4-甲酸乙酯
LE25838347
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email